Methyl 5-cyano-1-naphthoate

• Molecular Formula: C13H9NO2
• Molecular Weight: 211.22g/mol
• IUPAC Name: methyl 5-cyanonaphthalene-1-carboxylate
• InChI: InChI=1S/C13H9NO2/c1-16-13(15)12-7-3-5-10-9(8-14)4-2-6-11(10)12/h2-7H,1H3
• InChI Key: FBGJWKLTPFWKOU-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC2=C(C=CC=C21)C#N

Description

Methyl 5-cyano-1-naphthoate is a useful research compound. Its molecular formula is C13H9NO2 and its molecular weight is 211.22g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 5-bromo-1-naphthylcarboxylate (5.2 g, 19 mmol) and CuCN (3.4 g, 38 mmol) in 100 mL anhydrous DMF was refluxed overnight. After cooling the reaction to 70° C., a solution of NaCN (2 g) in 50 mL water was added to destroy the copper complex. Ethyl acetate was added and the two layers were separated. The organic layer was washed with brine, dried over MgSO4, and concentrated. Silica gel column chromatography using hexane/ethyl acetate (5/1) gave the product (3.8 g, 95%).